Cas no 1036750-83-0 (3-Amino-6-bromobiphenyl)

3-Amino-6-bromobiphenyl is a halogenated biphenyl derivative featuring both an amino and a bromo functional group, making it a versatile intermediate in organic synthesis. Its structure allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. The bromine substituent facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the amino group provides a handle for further derivatization. This compound is particularly valuable in the synthesis of complex aromatic systems and heterocycles. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to potential reactivity and sensitivity to air or moisture.
3-Amino-6-bromobiphenyl structure
3-Amino-6-bromobiphenyl structure
Product Name:3-Amino-6-bromobiphenyl
CAS No:1036750-83-0
MF:C12H10BrN
MW:248.118502140045
MDL:MFCD11504836
CID:857577
PubChem ID:44157277
Update Time:2025-09-26

3-Amino-6-bromobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-[1,1'-biphenyl]-3-amine
    • 3-AMINO-6-BROMOBIPHENYL
    • 4-bromo-3-phenylaniline
    • 6-BROMOBIPHENYL-3-AMINE
    • 6-Bromo-biphenyl-3-ylamine
    • 6-Bromo[1,1'-biphenyl]-3-amine
    • SCHEMBL15926831
    • MFCD11504836
    • SB30314
    • CS-0156484
    • 1036750-83-0
    • SY279170
    • AKOS015854581
    • D82427
    • DTXSID70657666
    • BS-25761
    • 3-Amino-6-bromobiphenyl
    • MDL: MFCD11504836
    • Inchi: 1S/C12H10BrN/c13-12-7-6-10(14)8-11(12)9-4-2-1-3-5-9/h1-8H,14H2
    • InChI Key: CZTUHSJLGKCOSC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 247.00000
  • Monoisotopic Mass: 246.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 358.3±30.0 °C at 760 mmHg
  • Flash Point: 170.5±24.6 °C
  • Solubility: Almost insoluble (0.047 g/l) (25 º C),
  • PSA: 26.02000
  • LogP: 4.27950
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Amino-6-bromobiphenyl Security Information

3-Amino-6-bromobiphenyl Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Amino-6-bromobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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TRC
A594205-100mg
3-Amino-6-bromobiphenyl
1036750-83-0
100mg
$ 110.00 2023-04-19
TRC
A594205-250mg
3-Amino-6-bromobiphenyl
1036750-83-0
250mg
$ 155.00 2023-04-19
TRC
A594205-500mg
3-Amino-6-bromobiphenyl
1036750-83-0
500mg
$ 276.00 2023-04-19
TRC
A594205-1g
3-Amino-6-bromobiphenyl
1036750-83-0
1g
$ 375.00 2022-06-08
Alichem
A019115298-10g
6-Bromo-[1,1'-biphenyl]-3-amine
1036750-83-0 95%
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$400.00 2023-09-04
abcr
AB270775-1 g
3-Amino-6-bromobiphenyl, 98%; .
1036750-83-0 98%
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€246.00 2023-04-26
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